Cas no 24464-33-3 (Isoquinolinium,1,2-dimethyl-7-phenyl-, iodide (1:1))
24464-33-3 structure
Product Name:Isoquinolinium,1,2-dimethyl-7-phenyl-, iodide (1:1)
CAS No:24464-33-3
MF:C17H16IN
MW:361.220116615295
CID:282617
PubChem ID:32409
Update Time:2025-04-19
Isoquinolinium,1,2-dimethyl-7-phenyl-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Isoquinolinium,1,2-dimethyl-7-phenyl-, iodide (1:1)
- 2,3-dimethyl-7-phenylisoquinolin-2-ium,iodide
- DTXSID30947358
- ISOQUINOLINIUM, 1,2-DIMETHYL-7-PHENYL-, IODIDE
- 2,3-dimethyl-7-phenylisoquinolin-2-ium iodide
- 24464-33-3
- 1,2-Dimethyl-7-phenylisoquinolinium iodide
-
- Inchi: 1S/C17H16N.HI/c1-13-10-15-8-9-16(11-17(15)12-18(13)2)14-6-4-3-5-7-14;/h3-12H,1-2H3;1H/q+1;/p-1
- InChI Key: RQUKKEPNYVOXAV-UHFFFAOYSA-M
- SMILES: [I-].[N+]1(C)C=C2C=C(C3C=CC=CC=3)C=CC2=CC=1C
Computed Properties
- Exact Mass: 344.9071
- Monoisotopic Mass: 361.03275g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 269
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.9Ų
Experimental Properties
- PSA: 3.88
Isoquinolinium,1,2-dimethyl-7-phenyl-, iodide (1:1) Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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